
Personal protective equipment for handling
CFTR corrector 17

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CFTR corrector 17

Cat. No.: B10816785 Get Quote

Essential Safety and Handling Guide for CFTR
Corrector 17
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling novel chemical compounds. This guide provides

essential, immediate safety and logistical information for the handling of CFTR corrector 17, a

modulator of the cystic fibrosis transmembrane conductance regulator (CFTR). Adherence to

these procedural steps is critical for minimizing risk and ensuring proper disposal.

Physicochemical and Safety Data
The following tables summarize the key quantitative data for CFTR corrector 17.

Identifier Value

Product Name CFTR corrector 17

CAS Number 912790-04-6[1][2]

Purity ≥98.05%
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Property Information

Appearance Solid

Storage (Stock Solution) -80°C for 6 months; -20°C for 1 month[1]

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks associated with handling CFTR corrector 17
dictates the necessity of the following personal protective equipment.

Protection Type Required PPE Purpose

Eye and Face Protection

Safety glasses with side

shields or goggles. A face

shield should be worn when

there is a splash hazard.

Protects against splashes,

dust, and flying particles.[3][4]

Hand Protection

Disposable nitrile gloves.

Double-gloving may be

necessary for extended

handling.

Prevents skin contact with the

chemical.[3][4]

Body Protection

A laboratory coat is the

minimum requirement. For

procedures with a higher risk

of contamination, a disposable

gown is recommended.

Protects skin and personal

clothing from contamination.[4]

[5]

Respiratory Protection

Not generally required for

small quantities handled in a

well-ventilated area or a

chemical fume hood. If

aerosols may be generated, a

respirator may be necessary.

Prevents inhalation of dust or

aerosols.

Foot Protection Closed-toe shoes.
Protects feet from spills and

falling objects.[4][5]
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Operational Plan for Handling CFTR Corrector 17
Adherence to a strict operational plan minimizes the risk of exposure and contamination.

1. Preparation and Engineering Controls:

Ensure a well-ventilated laboratory space. For handling the solid compound or preparing

solutions, a certified chemical fume hood is recommended.

Gather all necessary PPE and ensure it is in good condition.

Prepare a designated work area and ensure it is clean and uncluttered.

2. Handling the Compound:

Wear all required PPE before handling the compound.

Carefully weigh the required amount of the solid compound on a calibrated analytical

balance, preferably within a ventilated enclosure.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

3. Storage:

Store the solid compound and stock solutions in tightly sealed containers at the

recommended temperatures.[1]

Label all containers clearly with the compound name, concentration, date of preparation, and

appropriate hazard warnings.

Disposal Plan
Proper disposal of CFTR corrector 17 and associated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:
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All disposable materials that have come into contact with CFTR corrector 17, such as

gloves, pipette tips, and weighing paper, should be considered chemical waste.

Segregate chemical waste from regular laboratory trash.

2. Waste Containers:

Use designated, leak-proof, and clearly labeled hazardous waste containers.[6][7][8]

Ensure containers are compatible with the chemical waste they will hold.

3. Disposal Procedure:

Dispose of unused solid compound and solutions as hazardous chemical waste in

accordance with local, state, and federal regulations.[6][7][9]

Do not pour chemical waste down the drain.[9][10]

Follow your institution's specific guidelines for hazardous waste pickup and disposal.

Experimental Workflow and Safety Checkpoints
The following diagram illustrates the key stages of working with CFTR corrector 17,

emphasizing the integration of safety measures at each step.
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Experimental Workflow for Handling CFTR Corrector 17
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Caption: Workflow with integrated safety checkpoints for handling CFTR corrector 17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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